2-[(4-methylphenyl)acetyl]-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(4-methylphenyl)ethanone
• InChI: InChI=1S/C18H19NO/c1-14-6-8-15(9-7-14)12-18(20)19-11-10-16-4-2-3-5-17(16)13-19/h2-9H,10-13H2,1H3
• InChI Key: MFGUZNHERINJOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)N2CCC3=CC=CC=C3C2
• Molecular Formula: C18H19NO
• Molecular Weight: 265.3 g/mol

Description

2-[(4-methylphenyl)acetyl]-1,2,3,4-tetrahydroisoquinoline, also known as 4-MTA, is a synthetic drug that belongs to the family of amphetamines. It was first synthesized in the 1990s and was used as a recreational drug due to its stimulant and hallucinogenic effects. However, due to its adverse effects on human health, it was banned in many countries. Despite its negative effects, 4-MTA has been widely studied for its potential therapeutic applications in scientific research.

Mechanism of Action

The mechanism of action of 2-[(4-methylphenyl)acetyl]-1,2,3,4-tetrahydroisoquinoline involves the release of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. These neurotransmitters play a crucial role in regulating mood, emotions, and behavior. The release of these neurotransmitters leads to an increase in energy, alertness, and euphoria.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are similar to those of other amphetamines. It increases heart rate, blood pressure, and body temperature. It also causes dilation of the pupils, decreased appetite, and increased sweating. However, it has been found to have a higher affinity for serotonin receptors than other amphetamines, which may contribute to its hallucinogenic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-methylphenyl)acetyl]-1,2,3,4-tetrahydroisoquinoline in lab experiments is its ability to stimulate the release of neurotransmitters, which can be useful in studying the effects of these neurotransmitters on various physiological and behavioral processes. However, its adverse effects on human health limit its use in lab experiments. Moreover, its potential for abuse and addiction makes it a risky substance to work with.

Future Directions

Future research on 2-[(4-methylphenyl)acetyl]-1,2,3,4-tetrahydroisoquinoline should focus on its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It should also investigate the long-term effects of this compound on the brain and other organs. Moreover, research should be conducted to develop safer and more effective alternatives to this compound that can be used in scientific research.

Synthesis Methods

The synthesis of 2-[(4-methylphenyl)acetyl]-1,2,3,4-tetrahydroisoquinoline involves the reaction of 4-methylphenylacetic acid with ammonium acetate and acetic anhydride. The reaction is carried out in the presence of a catalyst such as sulfuric acid. The resulting product is then purified using various methods such as crystallization, column chromatography, and recrystallization.

Scientific Research Applications

2-[(4-methylphenyl)acetyl]-1,2,3,4-tetrahydroisoquinoline has been extensively studied for its potential therapeutic applications in scientific research. It has been found to have anti-inflammatory, neuroprotective, and analgesic properties. It has also been studied for its potential use in the treatment of Parkinson's disease, depression, and anxiety disorders.